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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230 Get Quote

This technical guide provides an in-depth overview of Adipic acid-13C2, a stable isotope-

labeled compound crucial for metabolic research and drug development. It is intended for

researchers, scientists, and professionals in drug development seeking detailed information on

its properties, analysis, and application in studying metabolic pathways.

Core Molecular Data
Adipic acid-13C2 is a form of adipic acid where two carbon atoms in the molecule have been

replaced with the stable heavy isotope, carbon-13. This labeling provides a distinct mass

signature that allows researchers to trace the molecule through various biological and chemical

processes without the use of radioactive tracers.

Property Value Source

Molecular Formula C₄¹³C₂H₁₀O₄ [1]

Linear Formula HO₂¹³C(CH₂)₄¹³CO₂H

Molecular Weight 148.13 g/mol [1]

Unlabeled Molecular Formula C₆H₁₀O₄

Unlabeled Molecular Weight 146.14 g/mol [2]

CAS Number 133954-44-6 [3]
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Metabolic Pathway of Adipic Acid
Adipic acid is metabolized in a manner analogous to fatty acids through a catabolic process

known as beta-oxidation.[4] This process occurs within the mitochondria and involves the

sequential cleavage of two-carbon units from the fatty acid chain, generating acetyl-CoA,

NADH, and FADH₂. The acetyl-CoA can then enter the citric acid cycle (TCA cycle) for further

energy production.
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Figure 1: Beta-Oxidation of Adipic Acid-¹³C₂.

Experimental Protocols
The use of Adipic acid-13C2 in metabolic studies typically involves cell culture experiments

followed by mass spectrometry to trace the incorporation of the labeled carbons into various

metabolites. The following is a generalized protocol for such an experiment.

Cell Culture and Labeling
Cell Seeding: Plate cells at a density that allows for logarithmic growth during the labeling

period.

Medium Preparation: Prepare a culture medium containing Adipic acid-13C2 at a known

concentration. The corresponding unlabeled adipic acid should be absent or at a minimal

level.
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Labeling: Replace the standard culture medium with the prepared labeling medium and

incubate the cells for a predetermined period. The duration of labeling will depend on the

specific metabolic pathway and the turnover rate of the metabolites of interest.

Sample Preparation for Mass Spectrometry
Metabolite Extraction:

Aspirate the labeling medium and wash the cells with ice-cold phosphate-buffered saline

(PBS).

Quench metabolism and extract metabolites by adding a cold solvent mixture, typically

methanol/water or acetonitrile/methanol/water.

Scrape the cells and collect the cell lysate.

Protein Precipitation and Clarification:

Centrifuge the cell lysate at a high speed to pellet precipitated proteins and cell debris.

Collect the supernatant containing the extracted metabolites.

Sample Derivatization (Optional): Depending on the analytical method and the stability of the

target metabolites, a derivatization step may be necessary to improve chromatographic

separation and mass spectrometric detection.

Mass Spectrometry Analysis
Liquid chromatography-mass spectrometry (LC-MS) is a common technique for analyzing

labeled metabolites.

Chromatographic Separation: Separate the metabolites using a suitable LC column and

gradient.

Mass Spectrometry Detection: Analyze the eluting compounds using a high-resolution mass

spectrometer capable of distinguishing between the labeled and unlabeled isotopologues.
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Data Analysis: Process the raw data to identify and quantify the different isotopologues of the

metabolites of interest. This allows for the determination of the extent of label incorporation

and the elucidation of metabolic fluxes.
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Figure 2: General Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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